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Compound of Interest

Compound Name: m-PEG4-O-NHS ester

Cat. No.: B609265

For researchers, scientists, and drug development professionals, precision in bioconjugation is
paramount. The selection of an appropriate linker molecule is a critical determinant of the
stability, efficacy, and pharmacokinetic profile of the final conjugate. This guide provides a
detailed overview of m-PEG4-O-NHS ester, a widely used PEGylation reagent for the
modification of proteins, peptides, and other amine-containing biomolecules.

Synonyms: m-PEG4-NHS ester, Methyl-PEG4-NHS ester, N-Succinimidyl 4,7,10,13-
tetraoxatetradecanoate

Core Physicochemical Properties

The m-PEG4-0O-NHS ester is a heterobifunctional linker composed of a methoxy-terminated
polyethylene glycol (PEG) chain and an N-hydroxysuccinimide (NHS) ester. The PEG
component is a short, discrete chain with four ethylene glycol units, which imparts hydrophilicity
and can improve the solubility and stability of the conjugated molecule.[1][2] The NHS ester is a
highly reactive group that specifically targets primary amines on biomolecules to form stable
amide bonds.[1]

There can be some variability in the reported molecular weight and formula for compounds with
similar names. This guide focuses on the most commonly cited variant.

Quantitative Data Summary
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Property Value Source(s)
Chemical Formula C14H23NOs [21[3114]
Molecular Weight 333.33 g/mol [3114]
Exact Mass 333.1424 Da [2]

Purity Typically 295% [4]
Solubility Soluble in DMSO, DMF, DCM  [5]

Colorless to light yellow clear
Appearance -
liquid

Storage Conditions -20°C, protected from moisture  [2]

Mechanism of Action: Amine Conjugation

The primary application of m-PEG4-O-NHS ester is the covalent modification of biomolecules
via their primary amino groups, such as the g-amino group of lysine residues or the N-terminal
a-amino group of polypeptides. The reaction proceeds through a nucleophilic acyl substitution
mechanism, where the primary amine acts as the nucleophile, attacking the carbonyl carbon of
the NHS ester. This results in the formation of a stable amide bond and the release of N-
hydroxysuccinimide as a byproduct.

This conjugation reaction is highly pH-dependent. Optimal reaction conditions are typically in
the range of pH 8.3-8.5.[6][7] At lower pH values, the primary amines are protonated and thus
less nucleophilic, slowing down the reaction. Conversely, at higher pH, the NHS ester is prone
to hydrolysis, which competes with the desired aminolysis reaction and reduces conjugation
efficiency.[6][7]
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Reactants

m-PEg4-|(_|)—l\'l\ll—(1)S Ester Reaction Conditions Products
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1. Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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